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Compound of Interest

Intermediate of tranexamic Acid-

13C2,15N

Cat. No.: B140767

Compound Name:

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling the Intermediate of Tranexamic
Acid-13C2,15N. The following procedures are designed to ensure the safe handling and
disposal of this isotopically labeled compound.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for the Intermediate of Tranexamic Acid-13C2,15N
is not readily available, the safety profile is expected to be similar to that of tranexamic acid.
Tranexamic acid is known to cause skin, eye, and respiratory irritation[1][2][3]. The isotopic
labels (Carbon-13 and Nitrogen-15) are stable and not radioactive; therefore, no additional
precautions beyond those for the unlabeled compound are necessary[4][5].

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or splash goggles[6][7] ) )
or airborne particles.
[8].
] o To prevent skin contact with
Hand Protection Nitrile or latex gloves[6][7]. )
the chemical.
] To protect skin and clothing
Body Protection Laboratory coat[6].

from contamination.

Not generally required under

normal use with adequate ) )
) ) o ) To prevent inhalation of
Respiratory Protection ventilation. A disposable mask ) )
_ airborne particles.
(N95) may be used if dust or

aerosols are generated[6][7].

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the safe handling of the Intermediate of Tranexamic Acid-13C2,15N
from receipt to experimental use.
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Receiving and Storage

1. Receiving:
- Inspect package for damage.
- Verify label information.

Secure
Storage

2. Storage:
- Store in a cool, dry, well-ventilated area.
- Keep container tightly closed.
- Store away from incompatible materials like strong oxidizing agents.

1
IPrepare for
|Experiment
[EXP

1

L
Preparatl%n and Use
3. Don PPE:
- Lab coat, gloves, safety glasses.

'

4. Weighing:
- Perform in a chemical fume hood or ventilated enclosure to minimize dust.
- Use appropriate tools (e.g., spatula, weigh paper).

i

5. Dissolution:
- Add solvent to the solid.
- Cap and mix gently.

i

6. Experimental Use:
- Conduct experiment in a designated area.
- Avoid generating aerosols.

I
IPost-Experiment

: Cleanup

I
Cleanup aid Disposal

7. Decontamination:
- Clean work surfaces with appropriate solvent.
- Wash hands thoroughly after handling.

'

8. Waste Disposal:
- Dispose of waste in a designated, labeled container.
- Follow institutional and local regulations for chemical waste.

Click to download full resolution via product page

Figure 1. Workflow for Handling Intermediate of Tranexamic Acid-13C2,15N.
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Experimental Protocol: Weighing and Dissolving the Compound

e Preparation: Ensure the chemical fume hood is operational and the work area is clean and
uncluttered.

o Don PPE: Put on a lab coat, safety glasses, and nitrile gloves.

o Tare Balance: Place a clean, appropriately sized weigh boat on the analytical balance and
tare it.

o Weighing: Carefully transfer the desired amount of the Intermediate of Tranexamic Acid-
13C2,15N to the weigh boat using a clean spatula. Record the mass.

o Transfer: Carefully transfer the weighed solid to the reaction vessel.
» Dissolution: Add the appropriate solvent to the reaction vessel.
e Mixing: Gently swirl or stir the mixture until the solid is fully dissolved.

o Cleanup: Dispose of the weigh boat and any contaminated materials in the designated
chemical waste container. Clean the spatula and work surface.

Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation and Disposal Procedures
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Waste Type Disposal Container

Disposal Procedure

Labeled solid chemical waste

Includes unused compound,

Solid Waste ) contaminated weigh boats,
container.
and gloves.
Labeled liquid chemical waste Includes reaction mixtures and
Liquid Waste container compatible with the solvent used for cleaning
solvent used. glassware.
] ) Includes any contaminated
Sharps Waste Designated sharps container.

needles or other sharp objects.

Key Disposal Considerations:

o Labeling: All waste containers must be clearly labeled with the chemical name and major

components.

e Segregation: Do not mix different types of chemical waste. Stable isotope-labeled waste

does not need to be segregated from other chemical waste unless the unlabeled compound

requires it[5].

¢ Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Intermediate
of Tranexamic Acid-13C2,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140767#personal-protective-equipment-for-handling-
intermediate-of-tranexamic-acid-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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